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Compound of Interest

Compound Name: 2-Benzylaziridine

Cat. No.: B081543 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Benzylaziridine, ensuring laboratory safety and environmental

protection. Researchers, scientists, and drug development professionals handling this

compound must adhere to these procedures.

2-Benzylaziridine is a corrosive compound that can cause severe skin burns and eye damage.

[1] Due to its hazardous nature, it is imperative that it is handled with appropriate personal

protective equipment (PPE) and disposed of in accordance with all federal, state, and local

environmental control regulations.[2]

Hazard Summary
A summary of the key hazards associated with 2-Benzylaziridine is provided in the table

below. This information is critical for understanding the risks and taking the necessary safety

precautions.

Hazard Classification GHS Pictogram Hazard Statement

Skin Corrosion/Irritation Danger
H314: Causes severe skin

burns and eye damage[1]
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Before handling 2-Benzylaziridine, ensure that all personnel are thoroughly trained on its risks

and proper handling procedures.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: All work with 2-Benzylaziridine should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2-Benzylaziridine
waste.

Waste Identification and Segregation:

All materials contaminated with 2-Benzylaziridine, including unused product, reaction

residues, and contaminated labware (e.g., glassware, syringes, and weighing boats), must

be treated as hazardous waste.

Do not mix 2-Benzylaziridine waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.[3][4]

Waste Collection and Storage:

Collect all 2-Benzylaziridine waste in a designated, properly labeled, and leak-proof

container. The container should be made of a material compatible with the chemical.

The waste container must be clearly labeled with "Hazardous Waste," the name "2-
Benzylaziridine," and the associated hazard symbols (corrosive).
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Store the waste container in a well-ventilated, designated hazardous waste accumulation

area, away from incompatible materials.

Treatment of Small Spills:

In the event of a small spill, absorb the material with an inert absorbent, such as

vermiculite, dry sand, or earth.

Collect the absorbent material and place it in the designated hazardous waste container.

Clean the spill area thoroughly with a suitable decontamination solution as recommended

by your institution's safety protocols.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.

Waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[2] Do not attempt to dispose of 2-Benzylaziridine down the sanitary

sewer.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2-
Benzylaziridine.
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Identify 2-Benzylaziridine Waste
(Unused product, residues, contaminated labware)

Segregate from other waste streams

Collect in a labeled, leak-proof
hazardous waste container

Store in a designated, ventilated area

Contact Environmental Health & Safety (EHS)
or licensed disposal contractor

Handle small spills with inert absorbent

Dispose according to federal, state,
and local regulations

Click to download full resolution via product page

Caption: Disposal workflow for 2-Benzylaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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